Cas no 62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1))
62576-77-6 structure
Product Name:Phenol, 4-fluoro-, compd. with benzene (1:1)
CAS No:62576-77-6
MF:C12H11FO
MW:190.213546991348
CID:439591
PubChem ID:71385071
Update Time:2025-04-19
Phenol, 4-fluoro-, compd. with benzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-fluoro-, compd. with benzene (1:1)
- benzene,4-fluorophenol
- 62576-77-6
- DTXSID00807314
- 4-Fluorophenol--benzene (1/1)
-
- Inchi: 1S/C6H5FO.C6H6/c7-5-1-3-6(8)4-2-5;1-2-4-6-5-3-1/h1-4,8H;1-6H
- InChI Key: WDYALQAHROWXTO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)O.C1C=CC=CC=1
Computed Properties
- Exact Mass: 190.07943
- Monoisotopic Mass: 190.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 82.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-fluoro-, compd. with benzene (1:1) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1)) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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